![molecular formula C12H13ClFNO2 B1592495 5-Fluoro-3h-spiro[isobenzofuran-1,4'-piperidin]-3-one CAS No. 707541-47-7](/img/structure/B1592495.png)
5-Fluoro-3h-spiro[isobenzofuran-1,4'-piperidin]-3-one
Overview
Description
5-Fluoro-3h-spiro[isobenzofuran-1,4'-piperidin]-3-one, also known as “5-Fluoro-3h-spiro”, is an organic compound with a unique chemical structure, containing a five-membered ring and a three-membered ring connected by a single bond. It is a colorless, odorless solid with a melting point of 114-115°C. 5-Fluoro-3h-spiro has a wide range of applications in medicinal chemistry, organic synthesis, and chemical biology.
Scientific Research Applications
Sigma Receptor Study
5-Fluoro-3h-spiro[isobenzofuran-1,4’-piperidin]-3-one: has been utilized in the development of fluorescent probes to study sigma (σ) receptors . These receptors are of pharmaceutical interest due to their potential role in cancer and Alzheimer’s disease. The compound has been functionalized with fluorescent tags to create high-affinity probes, enabling the study of σ receptors through fluorescence-based techniques .
Cancer Research
The fluorescent properties of derivatives of 5-Fluoro-3h-spiro[isobenzofuran-1,4’-piperidin]-3-one make them valuable in cancer research. They can be used to label and track cancer cells, allowing for the study of tumor progression and response to treatments .
Alzheimer’s Disease Diagnostics
Due to its ability to bind selectively to σ2 receptors, this compound and its derivatives can be used to develop diagnostics for Alzheimer’s disease. They can help in visualizing the distribution and density of σ2 receptors in the brain, which is valuable for understanding the disease’s pathology .
Fluorescent Dye Development
The compound serves as a core structure for the synthesis of fluorescent dyes. These dyes have applications in biological labeling and imaging, providing a way to visualize cellular components and processes .
Organic Synthesis
In organic chemistry, 5-Fluoro-3h-spiro[isobenzofuran-1,4’-piperidin]-3-one is used as a building block for synthesizing various heterocyclic compounds. These compounds have a wide range of bioactivities and are important in the development of new pharmaceuticals .
Material Science
The compound’s derivatives have been studied for their optical properties, making them interesting candidates for the development of new materials with specific light absorption and emission characteristics .
Mechanism of Action
Target of Action
The primary targets of 5-Fluoro-3h-spiro[isobenzofuran-1,4’-piperidin]-3-one are the Sigma (σ) receptor subtypes, σ1 and σ2 . These receptors are of wide pharmaceutical interest due to their potential in the development of diagnostics and therapeutics against diseases like cancer and Alzheimer’s .
Mode of Action
5-Fluoro-3h-spiro[isobenzofuran-1,4’-piperidin]-3-one interacts with the σ receptors, particularly the σ2 receptor .
Result of Action
It has been demonstrated that specific fluorescent ligands developed for the σ2 receptor, which include this compound, have been validated as powerful tools for the study of σ2 receptors via fluorescence-based techniques .
properties
IUPAC Name |
6-fluorospiro[2-benzofuran-3,4'-piperidine]-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12FNO2/c13-8-1-2-10-9(7-8)11(15)16-12(10)3-5-14-6-4-12/h1-2,7,14H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARKQQEOEWIQJBC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12C3=C(C=C(C=C3)F)C(=O)O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-3h-spiro[isobenzofuran-1,4'-piperidin]-3-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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